Cas no 1262774-50-4 (1-(Propan-2-yl)piperidine-4-carbaldehyde Hydrochloride)

• Product Name: 1-(Propan-2-yl)piperidine-4-carbaldehyde Hydrochloride
• CAS No: 1262774-50-4
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• MDL: MFCD09864358
• CID: 4674829
• Update Time: 2025-06-26

1-(Propan-2-yl)piperidine-4-carbaldehyde Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-4-piperidinecarbaldehyde hydrochloride
• 1-Isopropylpiperidine-4-carbaldehyde hydrochloride
• 1-Isopropylpiperidine-4-carbaldehyde hydrochloride, AldrichCPR
• 1-(Propan-2-yl)piperidine-4-carbaldehyde Hydrochloride

• MDL： MFCD09864358
• Inchi： 1S/C9H17NO.ClH/c1-8(2)10-5-3-9(7-11)4-6-10;/h7-9H,3-6H2,1-2H3;1H
• InChI Key： MSUVMAUWISTHON-UHFFFAOYSA-N
• SMILES： Cl.O=CC1CCN(C(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 126
• Topological Polar Surface Area: 20.3

Additional information on 1-(Propan-2-yl)piperidine-4-carbaldehyde Hydrochloride

1-(Propan-2-yl)piperidine-4-carbaldehyde Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1262774-50-4, commonly referred to as 1-(Propan-2-yl)piperidine-4-carbaldehyde Hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into the chemical structure, synthesis methods, pharmacological activities, and latest research findings associated with this compound.

The chemical structure of 1-(Propan-2-yl)piperidine-4-carbaldehyde Hydrochloride is characterized by a piperidine ring substituted with a propan-2-yl group at the 1-position and an aldehyde group at the 4-position. The hydrochloride salt form indicates that the compound exists in its protonated state, which is often preferred for pharmaceutical applications due to improved solubility and stability. The piperidine ring, a six-membered saturated ring with one nitrogen atom, contributes to the molecule's flexibility and ability to interact with biological targets.

Recent studies have highlighted the importance of 1-(Propan-2-yl)piperidine-4-carbaldehyde Hydrochloride in the development of novel therapeutic agents. Researchers have explored its potential as a lead compound for designing drugs targeting various diseases, including neurological disorders and cancer. The aldehyde group in the molecule plays a crucial role in forming specific interactions with biological molecules, making it a valuable moiety in drug design.

The synthesis of 1-(Propan-2-yl)piperidine-4-carbaldehyde Hydrochloride involves a multi-step process that typically begins with the preparation of the piperidine derivative. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic hydrogenation, have been employed to optimize the production process. These methods not only enhance yield but also improve the purity of the final product, which is critical for its application in pharmaceutical research.

Pharmacological studies have demonstrated that 1-(Propan-2-yl)piperidine-4-carbaldehyde Hydrochloride exhibits promising activity in vitro and in vivo models. For instance, recent research has shown that the compound can modulate key enzymes involved in neurodegenerative diseases, suggesting its potential as a neuroprotective agent. Additionally, studies on its anti-cancer properties have revealed that it can induce apoptosis in cancer cells while sparing normal cells, indicating a high therapeutic index.

The latest research findings on 1-(Propan-2-yl)piperidine-4-carbaldehyde Hydrochloride emphasize its role as a versatile scaffold for drug discovery. Scientists have explored its ability to act as a chiral auxiliary in asymmetric synthesis, enabling the construction of complex molecules with high enantioselectivity. This property makes it an invaluable tool in medicinal chemistry for developing enantiomerically pure drugs.

In conclusion, 1-(Propan-2-yipiperidine)carb aldehyde Hydrochloride (CAS No. 126277450) is a compelling compound with vast potential in pharmaceutical research. Its unique structure, coupled with advanced synthetic methods and promising pharmacological activities, positions it as a key player in the development of innovative therapeutic agents. As research continues to uncover new applications and mechanisms of action for this compound, it is poised to make significant contributions to the field of medicine.